Cas no 1620011-00-8 (methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate
• CAS No: 1620011-00-8
• MF: C₁₀H₁₃BrN₂O₄S
• MW: 337.190220594406
• MDL: MFCD30724918
• CID: 5686599
• PubChem ID: 86726650
• Update Time: 2025-06-30

methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• NRCHLPNRCUKSAX-UHFFFAOYSA-N
• Methyl 2-bromo-5-((tert-butoxycarbonyl)amino)thiazole-4-carboxylate
• 1620011-00-8
• METHYL 5-BOC-AMINO-2-BROMOTHIAZOLE-4-CARBOXYLATE
• EN300-22144282
• Methyl 2-bromo-5-[(tert-butoxycarbonyl)amino]-1,3-thiazole-4-carboxylate
• methyl 2-bromo-5-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-4-carboxylate
• AT22893
• SCHEMBL15872852
• 4-Thiazolecarboxylic acid, 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester
• methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate

• MDL： MFCD30724918
• Inchi： 1S/C10H13BrN2O4S/c1-10(2,3)17-9(15)13-6-5(7(14)16-4)12-8(11)18-6/h1-4H3,(H,13,15)
• InChI Key： NRCHLPNRCUKSAX-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 335.97794g/mol
• Monoisotopic Mass: 335.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±27.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)

Additional information on methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate

Methyl 2-Bromo-5-{(tert-Butoxy)carbonylamino}-1,3-Thiazole-4-Carboxylate (CAS No. 1620011-00-8): An Overview

Methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate (CAS No. 1620011-00-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromine atom, a tert-butoxycarbonyl (Boc) protecting group, and a thiazole ring system makes it an intriguing molecule for various chemical transformations and biological evaluations.

The thiazole ring is a well-known heterocyclic structure that is widely found in natural products and pharmaceuticals. It is known for its ability to enhance the bioavailability and stability of molecules, making it a valuable scaffold in drug design. The bromine atom at the 2-position of the thiazole ring provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives. The tert-butoxycarbonyl (Boc) protecting group at the 5-position ensures that the amino group remains stable during synthetic manipulations, which can be selectively removed under mild conditions to reveal the free amine.

Recent studies have highlighted the importance of methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate in the development of new drugs targeting various diseases. For instance, researchers have explored its use as an intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are crucial for many cellular processes and are implicated in several diseases, including cancer and neurodegenerative disorders. The ability to modulate PPIs through small molecules like this compound opens up new avenues for therapeutic intervention.

In addition to its role in PPI inhibition, methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate has shown promise in the development of antimicrobial agents. The thiazole ring system is known for its antibacterial and antifungal properties, and the presence of a bromine atom can enhance these activities by increasing the lipophilicity and cell membrane permeability of the molecule. This makes it an attractive candidate for the design of new antibiotics to combat multidrug-resistant pathogens.

The synthetic accessibility of methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate has also been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 2-bromo-5-aminothiazole with di-tert-butyl dicarbonate to form the Boc-protected derivative, followed by esterification with methanol to yield the final product. These synthetic methods are robust and can be adapted to incorporate additional functional groups or modifications as needed.

The physicochemical properties of methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 98°C to 100°C. The compound is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of biological activity, preliminary studies have shown that methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate exhibits moderate cytotoxicity against various cancer cell lines. This cytotoxic effect is thought to be mediated through its ability to disrupt key cellular processes such as DNA replication and protein synthesis. Further research is needed to elucidate the exact mechanisms of action and to optimize its potency and selectivity.

The safety profile of methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety evaluations are essential before advancing to clinical trials.

In conclusion, methyl 2-bromo-5-{(tert-butoxy)carbonylamino}-1,3-thiazole-4-carboxylate (CAS No. 1620011-00-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, highlighting its significance in modern drug discovery efforts.